Cas no 1248550-93-7 (5-ACETAMIDO-2-METHYLPYRIDINE-3-CARBOXYLIC ACID)

• Product Name: 5-ACETAMIDO-2-METHYLPYRIDINE-3-CARBOXYLIC ACID
• CAS No: 1248550-93-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4580905
• PubChem ID: 119027327
• Update Time: 2025-06-09

5-ACETAMIDO-2-METHYLPYRIDINE-3-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-ACETAMIDO-2-METHYLPYRIDINE-3-CARBOXYLIC ACID

• Inchi： 1S/C9H10N2O3/c1-5-8(9(13)14)3-7(4-10-5)11-6(2)12/h3-4H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： ODUJZQAKPRYMHL-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(NC(C)=O)C=C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5-ACETAMIDO-2-METHYLPYRIDINE-3-CARBOXYLIC ACID

5-Acetamido-2-methylpyridine-3-carboxylic acid: A Comprehensive Overview

The compound 5-Acetamido-2-methylpyridine-3-carboxylic acid, identified by the CAS number 1248550-93-7, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug design, material science, and catalysis. The structure of this compound is characterized by a pyridine ring substituted with an acetamido group at position 5, a methyl group at position 2, and a carboxylic acid group at position 3. These functional groups confer unique chemical and biological properties to the molecule, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the potential of 5-Acetamido-2-methylpyridine-3-carboxylic acid as a precursor for the development of novel pharmaceutical agents. The carboxylic acid group at position 3 can be readily modified through various chemical reactions, such as esterification or amidation, to generate derivatives with enhanced bioavailability or targeting capabilities. For instance, researchers have explored the use of this compound as a building block for peptide-based drugs, where the acetamido group serves as a reactive site for conjugation with amino acids or other bioactive molecules.

In addition to its role in drug design, 5-Acetamido-2-methylpyridine-3-carboxylic acid has shown promise in catalytic applications. The pyridine ring, being an aromatic heterocycle with electron-withdrawing groups, exhibits excellent coordination properties with transition metals. This makes it a valuable ligand in homogeneous catalysis, particularly in reactions involving palladium or nickel catalysts. Recent advancements in asymmetric catalysis have leveraged this compound's ability to induce enantioselectivity in key transformations, such as cross-coupling reactions or epoxidation processes.

The synthesis of 5-Acetamido-2-methylpyridine-3-carboxylic acid typically involves multi-step procedures that combine nucleophilic aromatic substitution and acetylation reactions. A common approach begins with the preparation of 2-methylpyridine-3-carboxylic acid via hydrolysis of the corresponding nitrile derivative. Subsequent introduction of the acetamido group at position 5 is achieved through nucleophilic substitution using an appropriate acetylating agent. Optimization of reaction conditions, such as temperature and solvent choice, has been shown to significantly improve yields and selectivity in these transformations.

The physical and chemical properties of 5-Acetamido-2-methylpyridine-3-carboxylic acid have been extensively characterized using modern analytical techniques. For example, high-resolution mass spectrometry (HRMS) has confirmed its molecular formula as C11H14N2O3, with a molecular weight of 218.24 g/mol. Nuclear magnetic resonance (NMR) spectroscopy has provided insights into its electronic structure and intermolecular interactions, while X-ray crystallography has revealed its three-dimensional arrangement in the solid state.

In terms of biological activity, 5-Acetamido-2-methylpyridine-3-carboxylic acid has demonstrated moderate inhibitory effects on several enzymes associated with inflammatory pathways. Preclinical studies have shown that this compound can suppress the activity of cyclooxygenase (COX) enzymes, which are key players in prostaglandin biosynthesis and inflammation. While these findings are promising, further research is required to evaluate its efficacy and safety profile in vivo.

The environmental impact of 5-Acetamido-2-methylpyridine-3-carboxylic acid has also been a topic of interest in recent years. Assessments of its biodegradability and ecotoxicity have indicated that it poses minimal risk to aquatic ecosystems under standard conditions. However, its potential accumulation in soil or sediment remains an area requiring further investigation.

In conclusion, 5-Acetamido-2-methylpyridine-3-carboxylic acid, CAS No. 1248550-93-7, is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, drug discovery, and catalytic processes. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly important role in advancing scientific and technological frontiers.